Cas no 820101-15-3 (2-Benzothiazolamine, N-butyl-7-nitro-)

• Product Name: 2-Benzothiazolamine, N-butyl-7-nitro-
• CAS No: 820101-15-3
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 701659
• PubChem ID: 71420573
• Update Time: 2025-04-19

2-Benzothiazolamine, N-butyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-butyl-7-nitro-
• N-butyl-7-nitro-1,3-benzothiazol-2-amine
• DTXSID20839758
• 820101-15-3

• Inchi： 1S/C11H13N3O2S/c1-2-3-7-12-11-13-8-5-4-6-9(14(15)16)10(8)17-11/h4-6H,2-3,7H2,1H3,(H,12,13)
• InChI Key： CSKIBSCCBPOEGK-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2N=C1NCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 99Ų